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Compound of Interest

Compound Name: CP-339818

Cat. No.: B1199909

Introduction

CP-339818 is a potent, non-peptide antagonist of the voltage-gated potassium channels Kv1.3
and Kv1.4.[1][2] It preferentially binds to the C-type inactivated state of the Kv1.3 channel with
an IC50 value of approximately 200 nM, and it inhibits the Kv1.4 channel with an IC50 of about
300 nM. Due to its ability to selectively block Kv1.3, CP-339818 effectively suppresses the
activation of human T cells, making it a valuable tool for immunological research.[1][3] Proper
preparation of stock solutions is critical for ensuring experimental reproducibility and accuracy.
This document provides detailed protocols for the preparation, storage, and handling of CP-
339818 for use in cell culture applications.

Compound Specifications

A summary of the key chemical and physical properties of CP-339818 hydrochloride is
provided below.
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Property

Value

Chemical Name

N-[1-(phenylmethyl)-4(1H)-quinolinylidene]-1-

pentanamine, monohydrochloride[4]

Molecular Formula

C21H24N2 - HCI[2][4]

Molecular Weight

340.89 g/mol [4][5]

CAS Number 478341-55-8[4][5]
Purity >98%[4]
Appearance Crystalline solid or powder

Solubility Data

The solubility of CP-339818 hydrochloride in common laboratory solvents is crucial for

preparing high-concentration stock solutions.

Solvent Maximum Concentration Notes

Ultrasonic treatment is

DMSO 62.5 mg/mL (~183 mM)[3]

recommended.[3]
Water 20 mM (~6.82 mg/mL)[5] Sonication is recommended.[5]
Ethanol 0.1-1 mg/mL[4] Slightly soluble.[4]

Experimental Protocols

3.1. Required Materials

CP-339818 hydrochloride powder

Sterile microcentrifuge tubes or vials

Dimethyl sulfoxide (DMSO), sterile, cell culture grade[6][7]

Sterile deionized water or phosphate-buffered saline (PBS)
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Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (water bath or probe)

Sterile syringe filters (0.22 um pore size, PTFE for DMSO)

Laminar flow hood or biological safety cabinet
3.2. Protocol 1: Preparation of a 50 mM Stock Solution in DMSO
This protocol is recommended for creating a high-concentration, long-term storage stock.

e Pre-weigh Compound: In a sterile environment, accurately weigh the desired amount of CP-
339818 hydrochloride powder. For example, to prepare 1 mL of a 50 mM stock solution,
weigh out 17.04 mg of the compound (Calculation: 0.050 mol/L * 1 L * 340.89 g/mol = 17.04
mg/mL).

e Add Solvent: Add the calculated volume of sterile DMSO to the vial containing the powder.

o Dissolve: Vortex the mixture thoroughly for 1-2 minutes. If the compound is not fully
dissolved, sonicate the vial in a water bath for 5-10 minutes until the solution is clear.[3]

« Sterile Filtration: To ensure sterility for cell culture use, filter the stock solution through a 0.22
pum syringe filter into a new sterile vial. It is recommended to use a PTFE
(polytetrafluoroethylene) membrane filter for DMSO-based solutions.

» Aliquot and Store: Aliquot the sterile stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots as recommended in the storage table below.

3.3. Protocol 2: Preparation of a 10 mM Stock Solution in Water

This protocol can be used when DMSO is undesirable in the final cell culture medium, although
the maximum concentration and stability are lower.

o Weigh Compound: Accurately weigh the required mass of CP-339818 hydrochloride. To
prepare 1 mL of a 10 mM stock solution, use 3.41 mg.
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e Add Solvent: Add the appropriate volume of sterile deionized water.
o Dissolve: Vortex the solution vigorously. Sonication is recommended to aid dissolution.[5]

 Sterile Filtration: Sterilize the solution by passing it through a 0.22 pum syringe filter into a
sterile tube.

o Aliquot and Store: Aliquot and store immediately as detailed in the storage section.
3.4. Preparation of Working Solutions

To prepare a working solution, dilute the high-concentration stock solution directly into your cell
culture medium to the desired final concentration. For example, to make 10 mL of medium with
a final concentration of 10 uM CP-339818 from a 50 mM DMSO stock:

e Calculation (C1V1 = C2V2): (50,000 pM) * V1 = (10 uM) * (10 mL)
e Volume to Add (V1): V1=2pL

Add 2 pL of the 50 mM stock solution to 10 mL of cell culture medium and mix thoroughly
before adding to cells. The final DMSO concentration will be 0.02%, which is typically non-toxic
for most cell lines.

Storage and Stability

Proper storage is essential to maintain the activity of the compound.

Storage . .
Form Solvent Stability Period
Temperature
Powder N/A -20°C[5] Up to 3 years[5]
Stock Solution DMSO/Water -80°C[3] Up to 6 months[3]
Stock Solution DMSO/Water -20°C[3] Up to 1 month[3]

Note: Always refer to the manufacturer's certificate of analysis for batch-specific storage
recommendations. Avoid repeated freeze-thaw cycles.
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Visualized Workflow and Pathway

The following diagrams illustrate the experimental workflow for stock solution preparation and
the inhibitory action of CP-339818 on T-cell activation.

Stock Solution Preparation Workflow
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Caption: Workflow for preparing sterile CP-339818 stock solutions.
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Caption: Inhibition of T-cell activation by CP-339818 via Kv1.3 blockade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1199909?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199909?utm_src=pdf-body
https://www.benchchem.com/product/b1199909?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

. medchemexpress.com [medchemexpress.com]

. Scbt.com [scbt.com]

. medchemexpress.com [medchemexpress.com]

. caymanchem.com [caymanchem.com]

. CP 339818 hydrochloride | TargetMol [targetmol.com]

. ptacts.uspto.gov [ptacts.uspto.gov]

°
~ (o)) )] EaN w N -

. scientificlabs.com [scientificlabs.com]
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Solutions for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199909#preparing-cp-339818-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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